molecular formula C18H36O6Ti B13731556 Tributoxy(ethyl acetoacetato-O1',O3)titanium CAS No. 15743-93-8

Tributoxy(ethyl acetoacetato-O1',O3)titanium

Cat. No.: B13731556
CAS No.: 15743-93-8
M. Wt: 396.3 g/mol
InChI Key: UDFMHGGHIGHWPF-HCLDKOLZSA-M
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Description

Tributoxy(ethyl acetoacetato-O1’,O3)titanium is a chemical compound with the molecular formula C18H36O6Ti and a molecular weight of 396.35 g/mol . It is known for its applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tributoxy(ethyl acetoacetato-O1’,O3)titanium typically involves the reaction of titanium tetrachloride with ethyl acetoacetate and butanol. The reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of tributoxy(ethyl acetoacetato-O1’,O3)titanium follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and precise reaction conditions to achieve consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

Tributoxy(ethyl acetoacetato-O1’,O3)titanium undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various ligands for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions include titanium dioxide, lower oxidation state titanium compounds, and substituted titanium complexes .

Scientific Research Applications

Tributoxy(ethyl acetoacetato-O1’,O3)titanium has a wide range of scientific research applications, including:

Mechanism of Action

The mechanism of action of tributoxy(ethyl acetoacetato-O1’,O3)titanium involves its interaction with molecular targets and pathways. The compound can act as a catalyst, facilitating various chemical reactions by lowering the activation energy. It can also interact with biomolecules, potentially leading to biological effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to tributoxy(ethyl acetoacetato-O1’,O3)titanium include:

Uniqueness

Tributoxy(ethyl acetoacetato-O1’,O3)titanium is unique due to its specific combination of butoxy and ethyl acetoacetato ligands, which confer distinct chemical properties and reactivity. This makes it particularly useful in certain catalytic and industrial applications .

Properties

CAS No.

15743-93-8

Molecular Formula

C18H36O6Ti

Molecular Weight

396.3 g/mol

IUPAC Name

butan-1-olate;(Z)-4-ethoxy-4-oxobut-2-en-2-olate;titanium(4+)

InChI

InChI=1S/C6H10O3.3C4H9O.Ti/c1-3-9-6(8)4-5(2)7;3*1-2-3-4-5;/h4,7H,3H2,1-2H3;3*2-4H2,1H3;/q;3*-1;+4/p-1/b5-4-;;;;

InChI Key

UDFMHGGHIGHWPF-HCLDKOLZSA-M

Isomeric SMILES

CCCC[O-].CCCC[O-].CCCC[O-].CCOC(=O)/C=C(/C)\[O-].[Ti+4]

Canonical SMILES

CCCC[O-].CCCC[O-].CCCC[O-].CCOC(=O)C=C(C)[O-].[Ti+4]

Origin of Product

United States

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